3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• InChI: InChI=1S/C5H2F3N3/c6-5(7,8)4-3(1-9)2-10-11-4/h2H,(H,10,11)
• InChI Key: HNIRANRLHUHUOS-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=C1C#N)C(F)(F)F
• Molecular Formula: C5H2F3N3
• DSSTOX Substance ID: DTXSID30363276
• Molecular Weight: 161.08 g/mol
• CAS No.: 318951-60-9

Description

3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile (TFPC) is a versatile organic compound with a range of applications in the fields of chemistry, biology, and medicine. It is a highly reactive compound that can be used as a catalyst in a variety of chemical reactions and as a reagent in the synthesis of other compounds. In addition, TFPC has been shown to have potential therapeutic applications due to its ability to interact with a range of biological targets.

Scientific Research Applications

Crystal Structure Analysis

• Crystal Structure and Reaction Mechanism: The crystal structure of related pyrazole derivatives, specifically 1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-6-ethyl-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile, was determined using X-ray crystallography. This research also proposed a reaction mechanism for the interaction of similar pyrazole compounds with unsaturated carbonyl compounds (Liu, Chen, Sun, & Wu, 2013).

Synthesis and Chemical Reactions

• Aqueous, Catalyst-Free Synthesis: A study described an effective synthesis method for 6-amino-3-(trifluoromethyl)-1,4-dihydro-1-phenyl-4-arylpyrano[2,3-c]pyrazole-5-carbonitriles in aqueous media without using a catalyst. This method emphasizes mild conditions and high yields, highlighting its environmental friendliness (Yu, Yao, Li, & Wang, 2014).
• Electronic Properties and Spectral Enhancement with Fullerene: Research on a fluoropyrazolecarbonitrile derivative revealed its interaction with fullerene molecules, significantly enhancing the compound's Raman activity. The study also explored its electronic properties and potential antiarthritic properties (Author, 2022).

Molecular Structure Analysis

• Experimental and Computational Molecular Structure Analysis: A green synthesis method for (E)-3-(3-(4-nitrophenyl)triaz-1-en-1-yl)-1H-pyrazole-4-carbonitrile was developed, and its structure was analyzed using various spectroscopic methods and computational approaches (Al‐Azmi & Shalaby, 2018).

Applications in Synthesis of Derivatives

• Synthesis of Pyrazole Derivatives: A synthesis process for 3-(benzylideneamino)-2-phenyl-5H-imidazo[1,2-b]pyrazole-7-carbonitriles through a one-pot, four-component condensation reaction has been developed. This highlights the compound's role in creating novel pyrazole derivatives (Rahmati, Eskandari-Vashareh, & Alizadeh-Kouzehrash, 2013).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many trifluoromethyl-containing compounds are used in pharmaceuticals and agrochemicals, where they often act by interacting with biological targets in specific ways.